(R)-(+)-Bornylamine

• IUPAC Name: (1R,2S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-amine
• InChI: InChI=1S/C10H19N/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8H,4-6,11H2,1-3H3/t7-,8+,10+/m1/s1
• InChI Key: MDFWXZBEVCOVIO-WEDXCCLWSA-N
• Canonical SMILES: CC1(C2CCC1(C(C2)N)C)C
• Isomeric SMILES: C[C@@]12CC[C@@H](C1(C)C)C[C@@H]2N
• Molecular Formula: C10H19N
• DSSTOX Substance ID: DTXSID30947530
• Molecular Weight: 153.26 g/mol
• CAS RN: 32511-34-5, 464-42-6

Description

(-)-(+)-Bornylamine is an organic compound that is used in a variety of scientific research applications. It is a tertiary amine, which is a type of organic compound that has a nitrogen atom with three attached alkyl groups. (-)-(+)-Bornylamine is a chiral compound, meaning that it has two enantiomers, or mirror images of the same molecule. It is an important compound in the field of asymmetric synthesis and has been used in a variety of laboratory experiments.

Scientific Research Applications

Syntheses and Analytical Characterizations

(R)-(+)-Bornylamine has been studied in the context of synthesizing new chemical compounds. For example, it has been involved in the synthesis of N-alkyl-arylcyclohexylamines, which are of interest due to their properties as psychoactive substances and potential forensic and legislative implications. These compounds are thought to act predominantly via antagonism of the N-methyl-D-aspartate (NMDA) receptor, a key receptor in the brain. This research aids in identifying emerging substances of abuse and understanding their chemical properties (Wallach et al., 2016).

Inhibitors in Type 2 Diabetes Research

In the field of medicinal chemistry, (R)-(+)-Bornylamine has been identified as a potent inhibitor of the mouse enzyme 11β-HSD1, with significant implications for the treatment of Type 2 Diabetes (T2D). This discovery contributes to the design of novel h11β-HSD1 inhibitors, which are promising treatments for T2D. The research also sheds light on the structural differences and activities of the S- and R-enantiomers of these compounds (Xia et al., 2012).

Anionic Supramolecular Complexes

(R)-(+)-Bornylamine has been used in studies involving atmospheric pressure chemical ionization mass spectrometric (APCI-MS) methods. It was shown to bind halide and nitrate ions in the presence of certain compounds, forming anionic supramolecular complexes. This research helps in understanding the binding properties of anion receptors and has applications in mass spectrometric investigation (Kavallieratos et al., 2005).

Dirhodium-Catalyzed C-H Arene Amination

The use of (R)-(+)-Bornylamine has been explored in the context of dirhodium-catalyzed C-H amination. This process is significant in the synthesis of primary and N-alkyl arylamine motifs, which are key functional groups in pharmaceuticals, agrochemicals, and bioactive natural products. The study provides insights into novel methodologies for the synthesis of these important chemical structures (Paudyal et al., 2016).

Synthesis routes and methods

Procedure details

Bornylamine (X) was recycled by first adjusting the pH of the aqueous solution of bornylamine-methane sulfonic acid (XM), obtained from the previous step, to 10-13, and then extracting the free amine into MTBE. After removal of solvent, 4.308 g of (R)-bornylamine (X) was obtained (>97% pure by 1H NMR, 92.6% yield).